Cas no 126689-75-6 (methyl N-(3-bromophenyl)glycinate)

• Product Name: methyl N-(3-bromophenyl)glycinate
• CAS No: 126689-75-6
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 2147581
• PubChem ID: 19829819
• Update Time: 2025-04-21

methyl N-(3-bromophenyl)glycinate Chemical and Physical Properties

Names and Identifiers

• methyl N-(3-bromophenyl)glycinate
• N-(3-Bromophenyl)glycine methyl ester
• RNUPNFJZQXITID-UHFFFAOYSA-N
• methyl 2-(3-bromoanilino)acetate
• SCHEMBL9779970
• CS-0318639
• ALBB-032713
• 126689-75-6
• methyl 2-[(3-bromophenyl)amino]acetate
• DB-326626
• MFCD11153190
• F79028
• N-(3-Bromophenyl)glycinemethylester
• AKOS000253853
• LS-12213
• Methyl (3-bromophenyl)glycinate

• Inchi： 1S/C9H10BrNO2/c1-13-9(12)6-11-8-4-2-3-7(10)5-8/h2-5,11H,6H2,1H3
• InChI Key： RNUPNFJZQXITID-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NCC(=O)OC

Computed Properties

• Exact Mass: 242.98949Da
• Monoisotopic Mass: 242.98949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų